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Compound of Interest

Compound Name: Nitromethane

Cat. No.: B149229 Get Quote

Essential Safety and Handling Guide for
Nitromethane
This guide provides immediate safety, operational, and disposal protocols for the handling of

nitromethane in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure the safe and compliant use of this chemical.

Nitromethane (CH₃NO₂) is a flammable, colorless liquid that is a suspected carcinogen and

can be toxic if inhaled or ingested.[1][2] It is also shock-sensitive and can become explosive,

particularly when heated or contaminated with incompatible materials such as amines, acids, or

bases.[1][2][3] Adherence to strict safety protocols is mandatory to mitigate these risks.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling nitromethane.

Disposable nitrile gloves are not sufficient for protection.[1][2]
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PPE Category Specification

Hand Protection

Neoprene, Butyl, Polyvinyl Alcohol (PVA), or

Viton gloves are recommended. Heavy-duty

nitrile gloves are also acceptable.[1][2][4] Check

glove integrity before each use.[4]

Eye Protection

ANSI Z87.1-compliant safety glasses are

required at a minimum.[1][2] Safety goggles

should be worn if there is a splash hazard.[1][2]

Skin and Body A flame-resistant lab coat is mandatory.[1][2]

Respiratory

In case of insufficient ventilation, use a NIOSH-

approved respirator.[5] For exposures potentially

exceeding 750 ppm, a self-contained breathing

apparatus (SCBA) with a full facepiece is

necessary.[5]

Additional
A face shield and blast shield should be used

when heating nitromethane.[4]

Occupational Exposure Limits
Organization Limit Type Value

OSHA TWA
100 ppm (8-hour Time-

Weighted Average)

ACGIH TWA
20 ppm (8-hour Time-Weighted

Average)

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

All work with nitromethane must be conducted in a well-ventilated chemical fume hood.[1]

[2]
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Ensure all equipment and lines are electrically grounded to prevent static discharge.[1][2]

An emergency eyewash and safety shower must be located within a 10-second travel

distance and be unobstructed.[4]

Keep a spill kit with non-combustible absorbent materials (e.g., sand, vermiculite,

diatomaceous earth) readily available.[4][5] Do not use combustible materials like sawdust.

[5]

2. Storage:

Store nitromethane in a cool, dry, and well-ventilated area, away from direct sunlight and

heat sources.[1][2][3]

Use an approved flammable cabinet or a refrigerator rated for flammable storage.[1][2]

Keep containers tightly closed and, if possible, store under an inert gas.[1][2]

Store separately from incompatible materials, which include amines, strong acids, strong

bases, strong oxidizing agents, strong reducing agents, and copper.[1][2]

3. Handling:

Avoid mechanical friction, shock, and exposure to elevated temperatures, as these can lead

to explosive decomposition.[5]

Use non-sparking tools and take precautionary measures against static discharge.[6][7]

Do not smoke, eat, or drink in areas where nitromethane is handled.[6]

Wash hands thoroughly after handling.[6]

Disposal Plan
1. Waste Collection:

All nitromethane waste and contaminated materials (e.g., absorbent materials from spills,

used paper towels) are considered hazardous waste.[1]
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Collect waste in a designated, properly labeled, and sealed container.

2. Disposal Procedure:

Dispose of nitromethane waste through your institution's hazardous waste program.

Do not dispose of nitromethane down the drain or with general waste.

For specific disposal recommendations, contact your state's Department of Environmental

Protection (DEP) or your regional Environmental Protection Agency (EPA) office.[5]

One suggested method for small amounts of old fuel is to allow the nitromethane and

methanol to evaporate in a safe, open-air location, and then dispose of the remaining oil as

waste oil.[8][9]

Emergency Procedures
Spill Response Workflow
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Caption: Workflow for responding to a nitromethane spill.

First Aid:

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[2] Seek immediate medical attention.[2]
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Inhalation: Move the person to fresh air.[2] Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and consult a physician

immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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